Cas no 97600-39-0 (4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester)

• Product Name: 4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester
• CAS No: 97600-39-0
• MF: C₆₀H₈₀O₁₂
• MW: 993.27001953125
• MDL: MFCD00145373
• CID: 61904
• PubChem ID: 87560587
• Update Time: 2025-05-20

4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butylcalix[4]arene-tetraacetic acid tetraethyl ester
• Tetraethyl 4-tert-Butylcalix[4]arene-O,O',O'',O'''-tetraacetate
• Sodium ionophore X
• 4-tert-Butylcalix[4]arene-O,O',O'',O'''-tetraacetic Acid Tetraethyl Ester
• aacetate
• C60H80O12
• BBL102985
• STL556794
• ABP001035
• X3580
• p-tert-Butylcalix[4]arene tetrakis(ethyl acetate)
• 600T390
• Sodium ionophore X, Selectophore(TM), function tested
• 4-t-butylcalix[4]arene-tetraacetic acid tetraethyl ester
• 4-TERT-BUTYLCALIX[4]ARENE-TETRAACETIC
• Pentacyclo[19.3.1.13,7.19,13.115,19]octacosane, acetic acid deriv. (ZCI)
• 4-tert-Butyl calix[4]arene-O,O′,O′′,O′′′-tetraacetic acid tetraethyl ester
• 4-tert-Butylcalix[4]arenetetra-O-acetic acid tetraethyl ester
• 4-tert-Butylcalix[4]arenetetraacetic acid tetraethyl ester
• 5,11,17,23-Tetra-tert-butyl-25,26,27,28-tetrakis(2-ethoxy-2-oxoethoxy)calix[4]arene
• CALX-B 4EA
• tert-Butyl calix[4]arenetetraacetic acid tetraethyl ester
• Tetrakis[(4-tert-butyl-2-methylenephenoxy)ethyl acetate]
• 4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester

• MDL： MFCD00145373
• Inchi： 1S/C60H80O12/c1-17-65-49(61)33-69-53-37-21-39-27-46(58(8,9)10)29-41(54(39)70-34-50(62)66-18-2)23-43-31-48(60(14,15)16)32-44(56(43)72-36-52(64)68-20-4)24-42-30-47(59(11,12)13)28-40(55(42)71-35-51(63)67-19-3)22-38(53)26-45(25-37)57(5,6)7/h25-32H,17-24,33-36H2,1-16H3
• InChI Key： HZHADWCIBZZJNV-UHFFFAOYSA-N
• SMILES： O=C(COC1C2CC3C(OCC(OCC)=O)=C(CC4C(OCC(OCC)=O)=C(CC5C(OCC(OCC)=O)=C(CC=1C=C(C(C)(C)C)C=2)C=C(C(C)(C)C)C=5)C=C(C(C)(C)C)C=4)C=C(C(C)(C)C)C=3)OCC

Computed Properties

• Exact Mass: 992.56500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 72
• Rotatable Bond Count: 24
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 15.4
• Topological Polar Surface Area: 142

Experimental Properties

• Color/Form: Not available
• Density: 0.9747 (rough estimate)
• Melting Point: 152.0 to 157.0 deg-C
• Boiling Point: 788.39°C (rough estimate)
• Refractive Index: 1.7500 (estimate)
• PSA: 142.12000
• LogP: 11.32080
• Solubility: Not available

4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 4-tert-Butylcalix4arene-tetraacetic Acid Tetraethyl Ester

4-Tert-Butylcalix4arene-Tetraacetic Acid Tetraethyl Ester: A Comprehensive Overview

The compound with CAS No. 97600-39-0, known as 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester, is a highly specialized molecule that has garnered significant attention in the fields of supramolecular chemistry and materials science. This compound belongs to the calixarene family, which is renowned for its unique structural properties and versatile applications. The calix4arene core of this molecule serves as a foundational framework, while the tert-butyl substituent and tetraacetic acid tetraethyl ester functionalities introduce additional complexity and functionality.

Recent advancements in supramolecular chemistry have highlighted the potential of calixarenes as building blocks for self-assembled structures. The tert-butyl group in this compound plays a crucial role in modulating the hydrophobicity and steric effects, which are essential for controlling the self-assembly behavior of the molecule. Researchers have demonstrated that such modifications can lead to the formation of well-defined nanostructures, which hold promise for applications in drug delivery systems and sensors.

The tetraacetic acid tetraethyl ester moiety further enhances the versatility of this compound by introducing multiple carboxylic acid groups. These groups can participate in hydrogen bonding and other non-covalent interactions, making the molecule highly suitable for coordinating metal ions. Recent studies have explored the use of this compound as a ligand in metallo-supramolecular architectures, where it exhibits excellent ability to encapsulate metal ions such as copper(II) and zinc(II). This property has implications for catalysis, sensing, and even environmental remediation.

One of the most exciting developments involving 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester is its application in stimuli-responsive materials. By leveraging the dynamic nature of non-covalent interactions, researchers have designed materials that can respond to external stimuli such as pH changes or temperature variations. These materials have potential applications in smart drug delivery systems, where controlled release mechanisms are critical.

In addition to its chemical properties, this compound has also been studied for its optical properties. The rigid structure of the calix4arene core allows for precise control over the spatial arrangement of chromophores, making it a promising candidate for use in nonlinear optical materials. Recent experiments have shown that derivatives of this compound exhibit strong second-harmonic generation (SHG) activity, which is a key property for applications in optoelectronics.

The synthesis of 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The introduction of the tert-butyl group typically requires careful control over reaction conditions to ensure regioselectivity. Similarly, the functionalization with tetraacetic acid tetraethyl ester groups involves iterative steps that demand precision to avoid unwanted side reactions.

Despite its complex structure, this compound is relatively stable under standard laboratory conditions, making it suitable for various experimental setups. However, its sensitivity to certain environmental factors necessitates careful handling during storage and experimentation. Researchers have developed protocols to optimize its stability while maintaining its functional integrity.

Looking ahead, ongoing research into 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester is focused on expanding its applicability across diverse fields. Collaborative efforts between chemists and material scientists are exploring ways to integrate this compound into advanced materials such as molecularly imprinted polymers (MIPs) and hybrid organic-inorganic composites. These efforts aim to harness its unique properties for real-world applications in areas such as environmental monitoring and biomedical diagnostics.

In conclusion, 4-tert-butylcalix4arene-tetraacetic acid tetraethyl ester represents a remarkable example of how structural modifications can enhance the functionality of calixarenes. Its combination of supramolecular capabilities, chemical versatility, and responsiveness to external stimuli positions it as a key player in modern materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial advancements.